(E)-2-(2,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)ethenesulfonamide

• IUPAC Name: (E)-2-(2,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)ethenesulfonamide
• InChI: InChI=1S/C13H11Cl2NO2S2/c14-11-4-3-10(13(15)8-11)5-7-20(17,18)16-9-12-2-1-6-19-12/h1-8,16H,9H2/b7-5+
• InChI Key: SCWDLKGUBWNANL-FNORWQNLSA-N
• Canonical SMILES: C1=CSC(=C1)CNS(=O)(=O)C=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CSC(=C1)CNS(=O)(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2NO2S2
• Molecular Weight: 348.3 g/mol
• CAS No.: 339018-50-7

Description

(E)-2-(2,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)ethenesulfonamide is a useful research compound. Its molecular formula is C13H11Cl2NO2S2 and its molecular weight is 348.26. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One significant application of related compounds to "(E)-2-(2,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)ethenesulfonamide" is in the field of corrosion inhibition. For instance, a related thiophene Schiff base compound has demonstrated effectiveness as a corrosion inhibitor for mild steel in acidic solutions. The compound's efficiency as an inhibitor increases with concentration, suggesting its potential utility in protecting metals from corrosion in industrial settings. This application is crucial for extending the lifespan of metal components in harsh chemical environments (Daoud et al., 2014).

Photochromic Systems

In the realm of photochromic materials, derivatives of thiophene ethene, closely related to the compound , have been synthesized and studied for their reversible photochromic properties. These materials undergo reversible photocyclization, leading to the development of red-colored closed-ring forms. Such properties make these compounds suitable for applications in smart windows, data storage, and optical switches, where reversible color changes in response to light exposure are desired (Uchida et al., 1990).

Anticancer Activity

Another critical area of application is in the development of new anticancer drug candidates. Sulfonamide derivatives, which share a functional group with "this compound," have been synthesized and evaluated for their anticancer and carbonic anhydrase inhibitory effects. Certain compounds have been identified as potent anticancer agents, demonstrating the potential of sulfonamide derivatives in cancer treatment (Gul et al., 2018).